Cas no 1396876-24-6 (4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide)

• Product Name: 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide
• CAS No: 1396876-24-6
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5892449
• PubChem ID: 71782239
• Update Time: 2025-06-09

4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide
• AKOS024524702
• 1396876-24-6
• F5857-6873
• VU0525726-1

• Inchi： 1S/C18H21NO3/c1-2-22-16-10-8-15(9-11-16)18(21)19-13-12-17(20)14-6-4-3-5-7-14/h3-11,17,20H,2,12-13H2,1H3,(H,19,21)
• InChI Key： AMQHIEGTJKOURI-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1=CC=CC=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide

4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide: A Comprehensive Overview

4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396876-24-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide.

Chemical Structure and Synthesis

The molecular structure of 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396876-24-6) is defined by a benzamide core with an ethoxy substituent at the para position and an N-substituted 3-hydroxy-3-phenylpropyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzamide moiety and subsequent functionalization to introduce the ethoxy and hydroxyphenylpropyl groups.

Physical and Chemical Properties

4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide is a white crystalline solid with a molecular weight of 295.37 g/mol. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Biological Activities

Recent studies have highlighted the diverse biological activities of 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide. One of the most notable findings is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide has shown potential as an analgesic agent. Studies conducted on animal models have indicated that this compound can reduce pain responses without causing significant side effects. These findings suggest that it could be developed into a novel analgesic for the treatment of chronic pain conditions.

Clinical Applications and Potential Therapeutic Uses

The therapeutic potential of 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide extends beyond its anti-inflammatory and analgesic properties. Recent clinical trials have explored its efficacy in treating neurodegenerative diseases such as Alzheimer's disease. Preliminary results indicate that this compound can modulate key signaling pathways involved in neuroinflammation and neuronal survival, potentially slowing disease progression.

In another study published in the Journal of Pharmacology and Experimental Therapeutics, researchers investigated the effects of 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide on cardiovascular health. The results showed that this compound can improve endothelial function and reduce oxidative stress, suggesting its potential use in preventing cardiovascular diseases.

Safety and Toxicology

The safety profile of 4-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide has been extensively evaluated through preclinical studies. Toxicological assessments have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Conclusion

4-Ethoxy-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396876-24-6) is a multifaceted compound with a wide range of biological activities, including anti-inflammatory, analgesic, neuroprotective, and cardiovascular benefits. Ongoing research continues to uncover new applications for this molecule, making it a valuable candidate for drug development in various therapeutic areas. As more studies are conducted, it is likely that our understanding of its mechanisms of action will deepen, leading to more effective treatments for a variety of diseases.